N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C17H19FN2O5S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(4-fluorophenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C17H19FN2O5S/c1-20(26(22,23)14-7-4-12(18)5-8-14)11-17(21)19-13-6-9-15(24-2)16(10-13)25-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: MOSWHYQRRSSITA-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC(=C(C=C1)OC)OC)S(=O)(=O)C2=CC=C(C=C2)F

Description

N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide, also known as DAS181, is a drug that has been extensively studied for its potential therapeutic benefits. It has been found to be effective against a wide range of viral infections, including influenza and parainfluenza viruses.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide works by blocking the attachment of the virus to host cells. It does this by cleaving sialic acid residues on the surface of host cells, which are used by the virus to attach to the cell. By cleaving these residues, N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide prevents the virus from attaching to the cell and entering it. This mechanism of action is unique compared to other antiviral drugs, which typically target viral replication.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide has been found to have minimal toxicity and side effects in animal models. It has also been found to have a low potential for drug resistance, which is a major concern with other antiviral drugs. N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide has been shown to be effective against both seasonal and pandemic strains of influenza, as well as parainfluenza viruses. It has also been found to be effective against respiratory syncytial virus (RSV), which is a common cause of respiratory infections in infants and young children.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide is its unique mechanism of action, which makes it a promising candidate for the treatment of viral infections. Another advantage is its low potential for drug resistance, which is a major concern with other antiviral drugs. However, one limitation of N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide is its high cost of production, which may limit its availability for widespread use.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide. One direction is to study its potential therapeutic benefits against other viral infections, such as coronaviruses and adenoviruses. Another direction is to optimize the synthesis method to reduce the cost of production. Additionally, further studies are needed to determine the optimal dosage and administration method for N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide in clinical settings. Overall, N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide is a promising candidate for the treatment of viral infections, and further research is needed to fully explore its potential.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide is synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl 2-bromoacetate to form 3,4-dimethoxyphenyl-2-bromoacetate. This compound is then reacted with sodium azide to form 3,4-dimethoxyphenyl-2-azidoacetate, which is then reduced with lithium aluminum hydride to form 3,4-dimethoxyphenyl-2-aminoacetate. The final step involves the reaction of 3,4-dimethoxyphenyl-2-aminoacetate with 4-fluorobenzenesulfonyl chloride to form N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide has been extensively studied for its potential therapeutic benefits against viral infections. It has been found to be effective against a wide range of viruses, including influenza and parainfluenza viruses. In vitro studies have shown that N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide can inhibit viral replication by blocking the attachment of the virus to host cells. In vivo studies have also shown that N-(3,4-dimethoxyphenyl)-2-[[(4-fluorophenyl)sulfonyl](methyl)amino]acetamide can reduce viral load and improve survival rates in animal models.